2-(2,5-Dimethylphenyl)-8-ethylquinoline-4-carboxylic acid

• IUPAC Name: 2-(2,5-dimethylphenyl)-8-ethylquinoline-4-carboxylic acid
• InChI: InChI=1S/C20H19NO2/c1-4-14-6-5-7-15-17(20(22)23)11-18(21-19(14)15)16-10-12(2)8-9-13(16)3/h5-11H,4H2,1-3H3,(H,22,23)
• InChI Key: OTLWNNUDCRJZLG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)C(=CC(=N2)C3=C(C=CC(=C3)C)C)C(=O)O
• Molecular Formula: C20H19NO2
• Molecular Weight: 305.4 g/mol
• CAS No.: 724749-09-1

Description

2-(2,5-Dimethylphenyl)-8-ethylquinoline-4-carboxylic acid is a useful research compound. Its molecular formula is C20H19NO2 and its molecular weight is 305.377. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• Synthesis Techniques : Research indicates the development of synthesis techniques for compounds related to 2-(2,5-Dimethylphenyl)-8-ethylquinoline-4-carboxylic acid, highlighting a method for synthesizing 2-substituted 7,7-dimethyl-5-oxo-5,6,7,8-tetrahydroquinoline-4-carboxylic acids. This involves a reaction of acyl- and aroylpyruvic acids with amino compounds, supported by ab initio quantum-chemical calculations for formation mechanisms (Rudenko et al., 2012).

• Photoreleasable Protecting Group : The 2,5-dimethylphenyl component has been utilized as a photoreleasable protecting group for carboxylic acids. Photolysis of its esters leads to the efficient release of corresponding carboxylic acids, useful in controlled synthetic processes (Klan, Zabadal, Heger, 2000).

• Structural Aspects of Derivatives : Investigations into the structural aspects of quinoline derivatives similar to this compound reveal insights into their crystal structures, salt, and inclusion compound formation. These studies provide a basis for understanding the physicochemical properties of these compounds (Karmakar, Sarma, Baruah, 2007).

Medicinal Chemistry and Biological Applications

• Antibacterial and Antifungal Properties : Research on analogs of nalidixic acid, incorporating 2,5-dimethylpyrrole groups, suggests potential antibacterial activities. This includes the exploration of compounds containing structural elements similar to this compound (Corelli et al., 1983).

• Photolabile Protecting Group in Biochemistry : Utilization of related dimethylphenyl compounds as photolabile protecting groups for biological messengers. This application is particularly relevant in fields requiring controlled release of bioactive substances (Fedoryak, Dore, 2002).

• Conformational Analysis for Drug Design : Structural and conformational analysis of dimethylphenoxyethyl derivatives provides insights relevant for drug design, particularly in the development of pharmaceuticals with specific stereochemical requirements (Nitek et al., 2020).

Safety and Hazards

2,5-Dimethylphenylacetic acid may cause skin irritation, serious eye irritation, and respiratory irritation. It’s advised to avoid breathing its dust/fume/gas/mist/vapours/spray, and protective measures should be taken when handling it.

Future Directions

N-2,5-Dimethylphenylthioureido Acid Derivatives have been explored as novel scaffolds for the development of antimicrobial candidates targeting multidrug-resistant Gram-positive bacteria and drug-resistant pathogenic fungi.